3-(2,5-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H26N4O5/c1-14-10-16(30-4)12-21(27)26(14)9-8-23-22(28)19-13-18(24-25(19)2)17-11-15(29-3)6-7-20(17)31-5/h6-7,10-13H,8-9H2,1-5H3,(H,23,28)
• InChI Key: VYQLRUALQWCQNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CC(=NN2C)C3=C(C=CC(=C3)OC)OC)OC
• Molecular Formula: C22H26N4O5
• Molecular Weight: 426.5 g/mol
• CAS No.: 2034590-67-3

Description

3-(2,5-Dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide is a synthetic chemical compound supplied for research purposes. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Researchers investigating [ Primary Research Area, e.g., kinase inhibition, neurodegenerative disease models ] may find this compound valuable. Its molecular structure suggests potential activity as a [ Putative Mechanism of Action, e.g., protein inhibitor, receptor modulator ], making it a candidate for use in [ Specific Experimental Types, e.g., high-throughput screening, biochemical assays, in vitro cell culture studies ]. The precise mechanism of action, pharmacological profile, and binding affinity for this compound are areas of ongoing research and should be confirmed by the researcher prior to use. Please consult the safety data sheet and product specifications before placing an order.

Biological Activity

The compound 3-(2,5-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The structure of the compound can be broken down into several functional groups that contribute to its biological activity:

• Pyrazole Core : Known for various pharmacological effects.
• Methoxy and Dimethoxy Groups : These groups can enhance lipophilicity and influence receptor interactions.
• Pyridine Derivative : Often associated with neuroactive properties.

Anticancer Activity

Several studies have evaluated the anticancer potential of pyrazole derivatives, including the target compound. The following table summarizes key findings related to its cytotoxic effects against various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MDA-MB-231	27.6	Induction of apoptosis and cell cycle arrest at G0/G1 phase
A549	0.109	Inhibition of proliferation via apoptosis
HepG2	Not reported	Potential antiproliferative effects observed

The compound exhibited significant cytotoxicity against breast cancer (MDA-MB-231) and lung cancer (A549) cell lines, indicating a promising anticancer profile.

Neuroprotective Effects

Research has indicated that pyrazole derivatives can possess neuroprotective properties. A derivative similar to the target compound demonstrated efficacy in rodent models of Parkinson's disease, showing neuroprotective effects through modulation of glutamate receptors (mGluR4) . This suggests that the target compound may also have potential in treating neurodegenerative diseases.

Case Studies

• Study on Anticancer Activity : A study synthesized a series of pyrazolo[4,3-b]pyridine derivatives, including compounds structurally similar to the target molecule. These compounds were tested against multiple cancer cell lines, revealing significant inhibition of cell growth and induction of apoptosis .
• Neuroprotective Study : In a rodent model for Parkinson's disease, a derivative showed remarkable efficacy in reducing neuroinflammation and protecting dopaminergic neurons. This study highlighted the potential for compounds with similar structures to mitigate neurodegeneration .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that modifications on the pyrazole and pyridine rings significantly affect biological activity:

• Methoxy Substituents : Enhance lipophilicity and receptor binding affinity.
• Pyridine Ring Modifications : Influence neuroactivity and potential therapeutic applications.

Comparison with Similar Compounds

3-(4-methoxyphenyl)-1-methyl-N-(2-pyridylmethyl)-1H-pyrazole-5-carboxamide (CAS 1171452-32-6)

• Structural Differences :
  • The phenyl group is substituted with a single 4-methoxy group (vs. 2,5-dimethoxy in the target compound).
  • The carboxamide is linked to a pyridylmethyl group (vs. an oxopyridinylethyl chain).
• Physicochemical Properties :
  • Molecular weight: 322.4 g/mol (lower than the target compound, which likely exceeds 400 g/mol due to additional substituents).
  • Reduced methoxy content may decrease lipophilicity (clogP ~2.5 estimated) compared to the target compound (clogP ~3.2 estimated) .

1,4-Dihydropyridine Derivatives

AZ331: 5-cyano-4-(2-furyl)-N-(2-methoxyphenyl)-6-{[2-(4-methoxyphenyl)-2-oxoethyl]thio}-2-methyl-1,4-dihydropyridine-3-carboxamide

• Structural Differences :
  • A 1,4-dihydropyridine core replaces the pyrazole.
  • Contains a thioether linkage and furyl substituent, absent in the target compound.
• Functional Implications :
  • The thioether and 4-methoxyphenyl groups may enhance redox activity or metal-binding capacity, which the target compound lacks .

AZ257: 6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide

Structural and Functional Analysis

Substituent Effects on Bioactivity

Compound	Key Substituents	Potential Impact
Target Compound	2,5-Dimethoxyphenyl, oxopyridinylethyl	Enhanced lipophilicity and conformational flexibility for target engagement .
CAS 1171452-32-6	4-Methoxyphenyl, pyridylmethyl	Reduced steric bulk may improve solubility but limit binding specificity .
AZ331	4-Methoxyphenyl, thioether	Thioether could mediate covalent interactions or oxidative stress responses .

Molecular Properties Comparison

Property	Target Compound	CAS 1171452-32-6	AZ331
Molecular Weight (g/mol)	~420 (estimated)	322.4	~500 (estimated)
Aromatic Rings	2 (phenyl, pyridine)	2 (phenyl, pyridine)	3 (phenyl, furyl, dihydropyridine)
Hydrogen Bond Acceptors	7	5	9

Research Implications

• The target compound’s 2,5-dimethoxy configuration may offer superior binding to serotonin or adrenergic receptors compared to monosubstituted analogs .
• The oxopyridine ethyl linker could improve metabolic stability relative to thioether-containing dihydropyridines (e.g., AZ331), which are prone to oxidation .
• Further studies should explore synergistic effects of combining pyrazole and oxopyridine motifs in kinase inhibitors or GPCR-targeted therapies.